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Compound of Interest

3-Benzyloxy-5-
Compound Name:
chlorophenylboronic acid

Cat. No.: B577614

An In-depth Technical Guide on the Molecular Weight of 3-Benzyloxy-5-chlorophenylboronic
acid

For researchers, scientists, and professionals in drug development, a precise understanding of
the molecular characteristics of chemical compounds is fundamental. This document provides
a detailed breakdown of the molecular weight of 3-Benzyloxy-5-chlorophenylboronic acid, a
compound of interest in various research applications.

Molecular Formula and Composition

The chemical formula for 3-Benzyloxy-5-chlorophenylboronic acid is C13H12BCIO3[1]. This
formula indicates that each molecule of the compound is composed of the following elements:

Carbon (C): 13 atoms

Hydrogen (H): 12 atoms

Boron (B): 1 atom

Chlorine (CI): 1 atom

Oxygen (O): 3 atoms
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Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The standard atomic weights for the elements present in 3-Benzyloxy-5-chlorophenylboronic
acid are provided in the table below.

Atomic Weight  Total Weight (

Element Symbol Quantity
(g/mol) g/mol )

Carbon C 13 12.011[2][3][4] 156.143

Hydrogen H 12 1.008[5][6][71[8] 12.096
10.81[9][10][11

Boron B 1 IOl 10.81
[12][13]

) 35.45[14][15][16]

Chlorine Cl 1 35.45
[17][18]
15.999[19][20]

Oxygen o 3 47.997
[21][22][23]

Total 262.496

Based on this calculation, the molecular weight of 3-Benzyloxy-5-chlorophenylboronic acid
is approximately 262.50 g/mol [24].

Note on Experimental Protocols and Visualizations: The request for detailed experimental
protocols and signaling pathway diagrams is not applicable to the determination of a
compound's molecular weight, which is a fundamental chemical property derived from its
atomic composition. Such protocols and diagrams are relevant to the experimental use and
biological activity of a compound, which are beyond the scope of this particular technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Benzyloxy-5-chlorophenylboronic acid molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577614#3-benzyloxy-5-chlorophenylboronic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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